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Compound of Interest

Compound Name: 2,3-Dimethylpyrazine

Cat. No.: B1216465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental protocols related to 2,3-dimethylpyrazine. The information is intended to

support research, development, and quality control activities involving this compound.

Chemical and Physical Properties
2,3-Dimethylpyrazine is a colorless to light yellow liquid with a characteristic nutty, cocoa-like

odor.[1] It is a member of the pyrazine class of compounds, which are known for their aromatic

and flavor properties.[2]
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Property Value Reference

Molecular Formula C₆H₈N₂ [3][4][5]

Molecular Weight 108.14 g/mol

CAS Number 5910-89-4

Appearance Colorless to pale yellow liquid

Odor Nutty, cocoa-like

Boiling Point 155-157 °C at 760 mmHg

Melting Point 11 - 13 °C

Density 1.011 g/mL at 25 °C

Refractive Index 1.507 at 20 °C

Flash Point 54 °C (129.2 °F) - closed cup

Solubility
Soluble in water, organic

solvents, and oils

logP 0.54

Vapor Pressure 1.5 mmHg

Structural Information and Visualization
The chemical structure of 2,3-dimethylpyrazine consists of a pyrazine ring substituted with

two methyl groups on adjacent carbon atoms.
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Chemical Structure of 2,3-Dimethylpyrazine
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Caption: 2D structure of 2,3-Dimethylpyrazine.

Spectroscopic Data
Chemical
Shift (ppm)

Multiplicity Integration Solvent Frequency Reference

8.27 s 2H CDCl₃ 400 MHz

2.54 s 3H CDCl₃ 400 MHz

2.53 s 3H CDCl₃ 400 MHz
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Chemical Shift
(ppm)

Solvent Frequency Reference

152.62 CDCl₃ 22.53 MHz

141.33 CDCl₃ 22.53 MHz

21.97 CDCl₃ 22.53 MHz

The electron ionization (EI) mass spectrum of 2,3-dimethylpyrazine shows a prominent

molecular ion peak.

m/z Relative Intensity Reference

108 73.23

67 99.99

42 40.10

The infrared spectrum of 2,3-dimethylpyrazine exhibits characteristic absorption bands

corresponding to its functional groups. Data is available from the NIST/EPA Gas-Phase Infrared

Database.

Experimental Protocols
A common method for the synthesis of 2,3-dimethylpyrazine involves the condensation of a

1,2-diamine with a 1,2-dicarbonyl compound.

Example Protocol: Condensation of Ethylene Diamine and 2,3-Butanedione

This method involves the reaction of ethidene diamine with 2,3-butanedione in an alcoholic

solvent, followed by dehydrogenation.

Step 1: Condensation

Add ethidene diamine and 95% ethanol to a reaction vessel equipped with a stirrer, reflux

condenser, and thermometer.
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Cool the mixture to 0 °C with stirring.

Slowly add a solution of 2,3-butanedione in 95% ethanol to the cooled mixture.

Heat the resulting solution to reflux for 30 minutes.

Step 2: Dehydrogenation and Work-up

After cooling slightly, add potassium hydroxide and a metal oxide catalyst to the reaction

mixture.

Heat the mixture to reflux with stirring for 18 hours.

Cool the mixture and filter to remove the catalyst.

Distill the filtrate to remove the ethanol.

Extract the residue with diethyl ether.

Dry the ether extract with anhydrous sodium sulfate.

Filter and concentrate the extract, followed by vacuum distillation to collect the 2,3-
dimethylpyrazine fraction.

Another approach involves the oxidative dehydrogenation of 2,3-dimethyl-5,6-dihydropyrazine.

Step 1: Oxidative Dehydrogenation

Dissolve 2,3-dimethyl-5,6-dihydropyrazine in an organic solvent such as ethanol.

Add a metal hydroxide (e.g., potassium hydroxide).

Heat the mixture while stirring and continuously bubble air (as an oxidant) through the

solution.

Monitor the reaction by gas chromatography until the starting material is consumed.

Step 2: Purification
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After the reaction is complete, the product is isolated and purified by distillation.

The purity and identity of 2,3-dimethylpyrazine are typically confirmed using a combination of

chromatographic and spectroscopic techniques.

Gas Chromatography (GC): Used to determine the purity of the compound and to separate it

from isomers and impurities. A capillary column such as a ZB-5 is often employed.

Gas Chromatography-Mass Spectrometry (GC-MS): Provides structural confirmation by

comparing the mass spectrum of the analyte with reference spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure.

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

molecule.

Synthesis and Purification Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 2,3-
dimethylpyrazine.
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General Synthesis and Purification Workflow for 2,3-Dimethylpyrazine
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Caption: A generalized workflow for the synthesis and analysis of 2,3-dimethylpyrazine.
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Safety and Handling
2,3-Dimethylpyrazine is a flammable liquid and vapor and is harmful if swallowed. It can

cause skin and serious eye irritation.

Hazard Statements (H-phrases):

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Eyeshields, gloves, and a suitable respirator should be worn when handling this chemical.

Storage:

Store in a well-ventilated place. Keep the container tightly closed.
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Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with 2,3-dimethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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